Cas no 840493-96-1 (N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER)

• Product Name: N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER
• CAS No: 840493-96-1
• MF: C₁₃H₁₉BrN₂O₄S
• MW: 379.269961595535
• CID: 1819302
• PubChem ID: 11234324
• Update Time: 2025-04-21

N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER
• N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID) BIS-1,1-DIMETHYLETHYL ESTER
• tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• TERT-BUTYL N-(5-BROMO-1,3-THIAZOL-2-YL)-N-(TERT-BUTOXYCARBONYL)CARBAMATE
• AKOS015963568
• tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• 840493-96-1
• SCHEMBL20468298
• tert-Butyl (5-bromothiazol-2-yl)(tert-butoxycarbonyl)carbamate
• AB49315

• MDL： MFCD09030227
• Inchi： 1S/C13H19BrN2O4S/c1-12(2,3)19-10(17)16(9-15-7-8(14)21-9)11(18)20-13(4,5)6/h7H,1-6H3
• InChI Key： FWKLAIAXXQEGDY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 378.02489g/mol
• Monoisotopic Mass: 378.02489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles